Cas no 651780-42-6 (Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]-)

• Product Name: Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]-
• CAS No: 651780-42-6
• MF: C₈H₁₀BrNO₂S
• MW: 264.139500141144
• CID: 403018
• PubChem ID: 58656521
• Update Time: 2025-11-02

Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]-
• 5-bromo-2-(methylsulfonylmethyl)aniline
• FRMZRIOIQLDWAU-UHFFFAOYSA-N
• SCHEMBL3523329
• F18045
• FT-0734257
• 5-Bromo-2-[(methanesulfonyl)methyl]aniline
• DTXSID30729611
• 651780-42-6
• {5-bromo-2-[(methylsulfonyl)methyl]phenyl}amine

• Inchi： 1S/C8H10BrNO2S/c1-13(11,12)5-6-2-3-7(9)4-8(6)10/h2-4H,5,10H2,1H3
• InChI Key： FRMZRIOIQLDWAU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)N)CS(C)(=O)=O

Computed Properties

• Exact Mass: 262.9616
• Monoisotopic Mass: 262.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5Ų

Experimental Properties

• PSA: 60.16

Additional information on Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]-

Professional Overview of Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]- (CAS No. 651780-42-6)

Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]- (CAS No. 651780-42-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique bromine and methylsulfonyl functional groups, serves as a key intermediate in the synthesis of various bioactive molecules. Its molecular structure, C₈H₁₀BrNO₂S, offers versatility in chemical modifications, making it valuable for drug discovery and material science applications.

The growing demand for 5-bromo-2-[(methylsulfonyl)methyl]aniline (a common synonym) is driven by its role in developing small-molecule inhibitors and enzyme modulators. Researchers are particularly interested in its potential applications in cancer therapeutics and neurodegenerative disease research, aligning with current trends in precision medicine. The compound's sulfonyl moiety enhances its binding affinity to biological targets, a feature highly sought after in modern drug design.

From a synthetic chemistry perspective, Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]- demonstrates excellent stability under various reaction conditions. Its bromine substituent at the 5-position allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These properties make it a preferred building block for constructing complex heterocyclic systems, particularly in the development of kinase inhibitors – a hot topic in pharmaceutical R&D.

The compound's physicochemical properties have been extensively studied to support its applications. With a molecular weight of 264.14 g/mol, 651780-42-6 typically appears as a white to off-white crystalline powder. Its moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF) facilitates its use in various synthetic protocols. These characteristics are frequently searched by chemists evaluating compound compatibility in reaction systems.

In the context of green chemistry advancements, researchers are exploring more sustainable synthetic routes to 5-bromo-2-(methylsulfonylmethyl)aniline. Recent publications highlight microwave-assisted synthesis and catalytic methods that reduce energy consumption and waste generation. This aligns with the pharmaceutical industry's focus on Process Intensification and Green Chemistry Principles – trending topics in chemical manufacturing optimization.

The analytical characterization of Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]- typically involves HPLC, NMR spectroscopy, and mass spectrometry. These quality control measures ensure batch-to-batch consistency, particularly important for pharmaceutical applications. The compound's distinct 1H NMR profile (with characteristic peaks around δ 7.5-6.8 ppm for aromatic protons and δ 3.2 ppm for the methylsulfonyl group) serves as a fingerprint for identity confirmation.

Market analysis indicates steady growth in demand for 651780-42-6, particularly from contract research organizations and academic laboratories. The compound's pricing reflects its high purity requirements (typically >98%) and specialized synthesis process. Suppliers often highlight its availability in various packaging options, from gram-scale for research use to kilogram quantities for process development.

Safety considerations for handling 5-bromo-2-[(methylsulfonyl)methyl]aniline follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety goggles is recommended. Material Safety Data Sheets (MSDS) provide detailed handling instructions, a frequently searched document by laboratory personnel.

Future research directions for this compound include exploring its potential in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design. These cutting-edge therapeutic approaches represent some of the most searched topics in contemporary medicinal chemistry. The compound's structural features make it particularly suitable for these innovative applications.

For researchers sourcing Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]-, verification of CAS 651780-42-6 authenticity is crucial. Reputable suppliers provide comprehensive analytical data and certificates of analysis. The compound's shelf life and storage conditions (typically room temperature under inert atmosphere) are practical considerations frequently inquired about by end users.

In summary, Benzenamine, 5-bromo-2-[(methylsulfonyl)methyl]- represents an important chemical building block with diverse applications in life sciences research. Its unique structural features and synthetic versatility continue to make it relevant in addressing current challenges in drug discovery and development. The compound's ongoing importance is reflected in the steady publication rate of studies utilizing this intermediate.